Methyl 2-amino-5-cyanonicotinate
Overview
Description
Methyl 2-amino-5-cyanonicotinate (M2ACN) is an organic compound derived from nicotinic acid, which is an important part of the vitamin B3 family. M2ACN is an important intermediate in the synthesis of pharmaceuticals, pesticides, and other chemicals. It has a wide range of applications in the medical and scientific fields due to its unique properties.
Scientific Research Applications
Metabolic Studies
Studies on nicotine metabolism in rabbit liver microsomal fractions led to the identification of cyanonicotine compounds. This research is important for understanding metabolic pathways and potential applications in pharmacology and toxicology (Nguyen, Gruenke, & Castagnoli, 1979).
DNA Methylation and Mutagenicity
The cytosine analog 5-aza-2'-deoxycytidine, used clinically to reactivate genes silenced by DNA methylation, demonstrates the potential application of such compounds in genetic regulation and cancer treatment. This underscores the significance of studying similar compounds for understanding DNA methylation processes and their implications in medical science (Jackson-Grusby et al., 1997).
Synthetic Chemistry and Drug Design
The efficient synthesis of nicotinic acid-based pseudopeptides bearing an amidoxime function on the pyridine ring, starting from 2-cyanonicotinic acid, highlights the role of such compounds in the development of novel chemical entities. This has implications for drug discovery and the design of biologically active molecules (Ovdiichuk et al., 2015).
Chemical Synthesis and Alkaloid Studies
Research on the synthesis of Methyl 5-formylnicotinate and its derivatives demonstrates the importance of Methyl 2-amino-5-cyanonicotinate and related compounds in the field of organic chemistry, particularly in the synthesis of complex organic molecules and alkaloids (Wenkert et al., 1970).
Epigenetic Regulation
The conversion of 5-Methylcytosine to 5-Hydroxymethylcytosine in mammalian DNA by MLL Partner TET1 highlights the relevance of such compounds in understanding and manipulating epigenetic regulation. This has potential applications in gene therapy, cancer treatment, and understanding developmental biology (Tahiliani et al., 2009).
Agricultural Chemistry
The novel conversion of certain esters to cyano esters, used as precursors in the production of chemical hybridizing agents in wheat and barley, underscores the importance of Methyl 2-amino-5-cyanonicotinate in agricultural chemistry, particularly in the development of hybrid crops and improving agricultural yield (Beck, Ackmann, Staszak, & Wright, 1988).
properties
IUPAC Name |
methyl 2-amino-5-cyanopyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c1-13-8(12)6-2-5(3-9)4-11-7(6)10/h2,4H,1H3,(H2,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXRKEGJJWJLXNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(N=CC(=C1)C#N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801259870 |
Source
|
| Record name | Methyl 2-amino-5-cyano-3-pyridinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801259870 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-amino-5-cyanonicotinate | |
CAS RN |
1227048-81-8 |
Source
|
| Record name | Methyl 2-amino-5-cyano-3-pyridinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1227048-81-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 2-amino-5-cyano-3-pyridinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801259870 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
